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Compound of Interest

Methyl[(oxolan-3-yl)methyllamine
Compound Name:

hydrochloride
CAS No.: 2007919-41-5
Cat. No.: B1531576

Get Quote

Abstract & Strategic Rationale

Methyl[(oxolan-3-yl)methylJamine is a specialized secondary amine building block featuring a
tetrahydrofuran (THF) pharmacophore. In peptide drug discovery, this moiety is increasingly
utilized to modulate physicochemical properties without significantly altering the steric footprint
of the parent molecule.

Key Strategic Advantages:

e LogP Modulation: The cyclic ether oxygen acts as a hydrogen bond acceptor, lowering
lipophilicity (LogP) compared to carbocyclic analogs (e.g., cyclopentyl), thereby improving
agueous solubility.

o Metabolic Stability: The ether linkage in the oxolane ring is generally resistant to oxidative
metabolism (CYP450), unlike solvent-exposed alkyl chains.

o Conformational Restriction: The secondary amine, when coupled, forms a tertiary amide.
This introduces a cis/trans rotameric constraint that can lock bioactive conformations or
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induce turns in the peptide backbone (similar to Proline or N-methylated amino acids).
Compound Profile & Handling
Chemical Identity:
e |UPAC Name:N-Methyl-1-(tetrahydrofuran-3-yl)methanamine hydrochloride
o Common Name: Methyl[(oxolan-3-yl)methyllamine HCI
e Molecular Formula: CeH13NO - HCI
e Molecular Weight: 115.17 (Free base) / 151.63 (HCI salt)

o CAS Number: 2007925-00-8 (Note: CAS may vary by specific isomer/salt form; verify via

structure).

Handling The Hydrochloride Salt: The HCI salt form is used to ensure stability, as low-
molecular-weight secondary amines can be volatile and prone to oxidation. However, the
amine must be free-based (neutralized) in situ or prior to coupling to act as a nucleophile.

Critical Handling Rule: This salt is hygroscopic.[1] Store in a desiccator at -20°C. Allow the vial
to equilibrate to room temperature before opening to prevent water condensation, which

hydrolyzes activated esters during coupling.

Reaction Mechanism & Logic

The coupling of a secondary amine (the building block) to a carboxylic acid (the peptide C-
terminus or side chain) is sterically more demanding than primary amine coupling.

The Challenge:
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» Steric Hindrance: The N-methyl group adds bulk, slowing the nucleophilic attack on the
activated carbonyl.

» Racemization Risk: Slow coupling rates increase the window for the activated amino acid
(e.g., Fmoc-AA-OBt) to racemize via oxazolone formation.

The Solution: Use high-reactivity coupling reagents (HATU or COMU) and a controlled base
strategy.

Visualization: Activation & Coupling Pathway
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Figure 1: Mechanistic pathway for coupling hindered secondary amine salts. Neutralization
must occur to generate the reactive nucleophile.

Experimental Protocols
Protocol A: Solid-Phase Peptide Synthesis (SPPS)

Application: N-terminal capping or side-chain modification on resin.
Reagents:

e Resin: Rink Amide or Chlorotrityl (depending on cleavage strategy).
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e Coupling Agent: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium
3-oxid hexafluorophosphate).

o Base: DIEA (N,N-Diisopropylethylamine).[2]

e Solvent: DMF (N,N-Dimethylformamide), anhydrous.

Step-by-Step Procedure:

o Resin Preparation: Swell the resin (0.1 mmol scale) in DMF for 20 minutes. Drain.

» Activation Cocktail Preparation (Pre-activation is NOT recommended for secondary amines;
in situ is preferred):

o Weigh 4.0 equivalents of the Peptide-Resin (or Amino Acid to be coupled). Note: Usually,
the amine is in excess. If the amine is the expensive building block, reverse the
stoichiometry: Use 1.2 eq Amine, 5 eq Acid, 5 eq HATU.

o Scenario: We are capping the N-terminus of a resin-bound peptide with a linker, then
adding this amine? Or is this amine being coupled to the C-terminus?

o Assumption: You are coupling the Amine Building Block to a Carboxylic Acid on the Resin
(e.g., Asp/Glu side chain or C-terminal via inverse synthesis).

o Stoichiometry: 5 eq Carboxylic Acid (on resin) : 5 eq HATU : 10 eq DIEA : 2-3 eq Amine
HCI.

o Salt Neutralization (Crucial):
o Dissolve Methyl[(oxolan-3-yl)methyllamine HCI (3 eq) in minimal DMF.
o Add DIEA (3 eq) specifically to this solution to neutralize the HCI.
e Coupling Reaction:
o Add the pre-activated Carboxylic Acid solution (Acid + HATU + DIEA) to the resin.

o Immediately add the Neutralized Amine solution.
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o Time: Shake at room temperature for 2 to 4 hours. (Secondary amines react slower than
primary amines).

e Monitoring: Perform a chloranil test (for secondary amines) or micro-cleavage followed by
LC-MS. The Kaiser test is not effective for secondary amines.

e Wash: Drain and wash resin with DMF (3x), DCM (3x), DMF (3x).

Protocol B: Solution Phase Synthesis

Application: Fragment coupling or synthesis of small molecule-peptide conjugates.

Data Table: Coupling Reagent Compatibility

L Racemization Recommended
Reagent Reactivity . Notes
Risk Base

Gold standard for
) ) o hindered
HATU High Low (with HOAL) DIEA / Collidine
secondary

amines.

Good alternative;
] generates
PyBOP High Moderate DIEA ) )
carcinogenic

HMPA byproduct.

Safer, but may
] None (or be too slow for
DIC/Oxyma Medium Very Low ) ) B
catalytic) this specific

hindered amine.

Not

recommended
EDC/HOBt Low Low NMM for this sterically

hindered

coupling.

Procedure:
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» Dissolve the Carboxylic Acid (1.0 eq) in DCM or DMF.

e Add HATU (1.1 eq) and DIEA (2.0 eq). Stir for 5 minutes to activate.

e Add Methyl[(oxolan-3-yl)methylJamine hydrochloride (1.1 eq).

e Add an additional 1.1 eq of DIEA to neutralize the amine salt. Total base = 3.1 eq.
e Monitor by TLC or LC-MS. Reaction typically completes in 1-3 hours.

o Workup: Dilute with Ethyl Acetate. Wash with 5% NaHCOs, 1M KHSOa (or 0.1M HCI, rapid
wash), and Brine. Dry over Naz2SOa.

Critical Troubleshooting & Optimization
Issue 1: Incomplete Coupling

e Cause: Steric clash between the N-methyl group and the bulky protecting groups on the
peptide resin.

o Fix:
o Double Coupling: Repeat the coupling step with fresh reagents.

o Microwave Assistance: Heat to 50°C for 20 minutes (ensure the amino acid is not Cys/His
to avoid racemization).

o Switch Solvent: Use NMP (N-Methyl-2-pyrrolidone) instead of DMF to improve swelling
and solubility.

Issue 2: Salt Aggregation

e Cause: The HCI salt may not fully dissolve in DCM.

» Fix: Dissolve the amine salt in a small amount of DMF or MeOH first, then add to the DCM
reaction mixture. If using SPPS, ensure the DIEA is added with the amine to prevent
precipitation of the free base if it's not soluble.

Visualization: SPPS Workflow Logic
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Figure 2: Decision tree for incorporating hindered amine salts in Solid Phase Peptide

Synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1531576?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

